Cas no 1219981-38-0 (N-{3-2-(4-Piperidinyl)ethoxyphenyl}acetamidehydrochloride)

• Product Name: N-{3-2-(4-Piperidinyl)ethoxyphenyl}acetamidehydrochloride
• CAS No: 1219981-38-0
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 4687569
• Update Time: 2025-10-28

N-{3-2-(4-Piperidinyl)ethoxyphenyl}acetamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{3-[2-(4-Piperidinyl)ethoxy]phenyl}acetamidehydrochloride
• N-{3-[2-(4-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride
• N-(3-(2-(Piperidin-4-yl)ethoxy)phenyl)acetamide hydrochloride
• N-{3-[2-(piperidin-4-yl)ethoxy]phenyl}acetamide hydrochloride
• N-{3-2-(4-Piperidinyl)ethoxyphenyl}acetamidehydrochloride

• Inchi： 1S/C15H22N2O2.ClH/c1-12(18)17-14-3-2-4-15(11-14)19-10-7-13-5-8-16-9-6-13;/h2-4,11,13,16H,5-10H2,1H3,(H,17,18);1H
• InChI Key： XXDGQPNHAFUKBZ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)NC(C)=O)CCC1CCNCC1

Computed Properties

• Exact Mass: 298.145
• Monoisotopic Mass: 298.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Additional information on N-{3-2-(4-Piperidinyl)ethoxyphenyl}acetamidehydrochloride

N-{3-2-(4-Piperidinyl)ethoxyphenyl}acetamide Hydrochloride: A Comprehensive Overview

N-{3-2-(4-Piperidinyl)ethoxyphenyl}acetamide hydrochloride, with the CAS number 1219981-38-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring, an ethoxy group, and an acetamide moiety, all of which contribute to its diverse chemical properties.

The piperidine ring, a six-membered saturated ring with one nitrogen atom, is a common structural element in many bioactive compounds. In this compound, the piperidine ring is attached to an ethoxy group, which further connects to a phenyl ring. This arrangement suggests potential for interactions with various biological targets, such as receptors or enzymes. The acetamide group at the terminal end of the molecule adds to its versatility, as amides are known for their stability and ability to form hydrogen bonds.

Recent studies have highlighted the importance of such structurally complex molecules in drug discovery. For instance, research published in Journal of Medicinal Chemistry has demonstrated that analogs of this compound exhibit promising activity against certain enzyme targets, potentially paving the way for new therapeutic agents. The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability.

The synthesis of N-{3-2-(4-Piperidinyl)ethoxyphenyl}acetamide hydrochloride involves a multi-step process that typically begins with the preparation of the piperidine derivative. This is followed by etherification to introduce the ethoxy group and subsequent acetylation to form the acetamide moiety. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt. Optimization of these steps is crucial to ensure high purity and yield.

In terms of pharmacokinetics, this compound has shown moderate absorption and distribution properties in preclinical models. Its bioavailability is influenced by factors such as hepatic first-pass metabolism and plasma protein binding. Recent advancements in computational modeling have allowed researchers to predict these properties more accurately, enabling better design of drug delivery systems.

The biological activity of N-{3-2-(4-Piperidinyl)ethoxyphenyl}acetamide hydrochloride has been extensively studied in vitro and in vivo. It has demonstrated selectivity towards certain G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions such as pain or inflammation. Additionally, its ability to modulate ion channels has opened up possibilities in neuroscience research.

From an environmental perspective, the compound's ecotoxicological profile is currently under investigation. Initial data suggest low acute toxicity to aquatic organisms, but long-term effects require further study. Regulatory frameworks are increasingly emphasizing the need for comprehensive environmental impact assessments for new chemical entities.

In conclusion, N-{3-2-(4-Piperidinyl)ethoxyphenyl}acetamide hydrochloride represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure, coupled with recent advances in synthetic and analytical techniques, positions it as a promising candidate for addressing unmet medical needs.